2-Fluoro-2-(piperidin-4-yl)acetic acid

• Molecular Formula: C7H12FNO2
• Molecular Weight: 161.17 g/mol
• IUPAC Name: 2-fluoro-2-piperidin-4-ylacetic acid
• InChI: InChI=1S/C7H12FNO2/c8-6(7(10)11)5-1-3-9-4-2-5/h5-6,9H,1-4H2,(H,10,11)
• InChI Key: QAIAGJYPQQYENU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C(C(=O)O)F

Description

Contextualization of the Compound within Contemporary Chemical Research

2-Fluoro-2-(piperidin-4-yl)acetic acid is a heterocyclic organic compound that has garnered interest within the field of medicinal chemistry. It belongs to the class of fluorinated piperidines, which are structural motifs of significant importance in the development of therapeutic agents. The compound's structure is characterized by a piperidine (B6355638) ring, a common scaffold in many pharmaceuticals, substituted at the 4-position with a fluoroacetic acid group. This combination of a saturated heterocycle and a fluorinated side chain makes it a valuable building block in synthetic chemistry.

The piperidine nucleus is one of the most prevalent N-heterocycles found in FDA-approved small-molecule drugs. Its incorporation into a molecule can influence solubility, lipophilicity, and the ability to form key interactions with biological targets. The addition of a fluorine atom, a common strategy in modern drug design, can profoundly alter a molecule's physicochemical and biological properties. Therefore, 2-Fluoro-2-(piperidin-4-yl)acetic acid represents a convergence of two important structural features in contemporary drug discovery.

Below are the key identifiers and properties of the compound and its commonly available hydrochloride salt.

Property	2-Fluoro-2-(piperidin-4-yl)acetic acid hydrochloride
CAS Number	1785455-45-9
Molecular Formula	C₇H₁₃ClFNO₂
Molecular Weight	197.6 g/mol
Canonical SMILES	C1CNCCC1C(C(=O)O)F.Cl

This data is compiled from publicly available chemical databases.

Strategic Importance of Fluoroalkylated Piperidine Scaffolds in Advanced Synthesis

The strategic incorporation of fluorine into piperidine scaffolds is a widely recognized approach in medicinal chemistry to optimize drug candidates. Fluorine, being the most electronegative element, can modulate a molecule's properties in several ways, making fluoroalkylated piperidines highly sought-after building blocks in advanced synthesis. researchgate.net

One of the key impacts of fluorination is the alteration of basicity (pKa) of the piperidine nitrogen. The strong electron-withdrawing nature of fluorine can lower the pKa of the nearby nitrogen atom. This reduction in basicity can be beneficial in drug design, as it may reduce the affinity for targets associated with adverse effects, such as the hERG potassium channel, which is linked to cardiac toxicity. nih.gov

Furthermore, the introduction of fluorine can influence the conformation of the piperidine ring and its substituents. The C-F bond is highly polarized and can engage in specific non-covalent interactions, potentially leading to enhanced binding affinity and selectivity for a biological target. Fluorination also often increases a molecule's metabolic stability by blocking sites susceptible to oxidative metabolism by cytochrome P450 enzymes.

The table below summarizes the general effects of fluorination on the properties of piperidine scaffolds in the context of drug design.

Property Affected	General Effect of Fluorination	Rationale in Drug Design
Basicity (pKa)	Lowering of pKa	Reduced off-target effects (e.g., hERG liability), modulation of solubility and permeability. nih.gov
Lipophilicity (logP)	Increased lipophilicity	Can enhance membrane permeability and oral bioavailability, but needs careful balance.
Metabolic Stability	Increased stability	C-F bond is strong and blocks sites of metabolism, leading to longer half-life.
Conformation	Can induce specific conformations	The gauche effect of fluorine can pre-organize the molecule for optimal target binding.
Binding Affinity	Can increase affinity	Fluorine can participate in favorable interactions with protein targets (e.g., hydrogen bonds, dipole interactions).

The three-dimensional nature of the piperidine ring is another valuable feature, and fluorination can enhance this characteristic, making these scaffolds useful as 3D fragments in fragment-based drug discovery. nih.gov The development of concise and efficient synthetic routes to access diverse fluorinated piperidines is an active area of research. researchgate.netnih.gov

Overview of Key Research Trajectories Pertaining to 2-Fluoro-2-(piperidin-4-yl)acetic Acid

While extensive research focusing specifically on 2-Fluoro-2-(piperidin-4-yl)acetic acid is not widely published, its structure suggests several key research trajectories. Primarily, it serves as a versatile chemical scaffold for the synthesis of more complex molecules. Its commercial availability as a research chemical indicates its utility as a starting material for drug discovery programs. biosynth.com

One potential area of application is in the development of therapeutics for central nervous system (CNS) disorders. A patent for NK-3 receptor antagonists, intended for the treatment of conditions such as depression, psychosis, and anxiety, describes compounds containing a piperidine-4-carboxylic acid moiety, which is structurally related to the target compound. This suggests that derivatives of 2-Fluoro-2-(piperidin-4-yl)acetic acid could be synthesized and evaluated for similar activities.

The research on this compound and its derivatives likely involves structure-activity relationship (SAR) studies. By modifying the piperidine nitrogen or the carboxylic acid group, researchers can explore how these changes affect biological activity. For instance, the N-methylated derivative, 2-Fluoro-2-(1-methylpiperidin-4-yl)acetic acid, is also a known compound, indicating that research into the role of the piperidine nitrogen's substitution is a probable focus. bldpharm.com

The primary research trajectory for 2-Fluoro-2-(piperidin-4-yl)acetic acid is therefore its use as a specialized building block. Its pre-installed fluoroacetic acid moiety on a piperidine ring allows for the efficient generation of novel chemical entities for screening in various therapeutic areas, including but not limited to CNS disorders, metabolic diseases, and oncology.

Synthetic Methodologies for 2 Fluoro 2 Piperidin 4 Yl Acetic Acid and Its Derivatives

Asymmetric Synthesis Approaches to 2-Fluoro-2-(piperidin-4-yl)acetic Acid

Creating the chiral center at the carbon atom bearing the fluorine substituent requires precise stereochemical control. Asymmetric synthesis methodologies are paramount to obtaining the desired enantiomer, which is often crucial for biological activity. These approaches can be broadly categorized into methods using chiral auxiliaries and catalytic stereoselective reactions.

Chiral auxiliaries are stereogenic groups that are temporarily incorporated into a reactant to direct the stereochemical outcome of a subsequent reaction. wikipedia.org After the desired stereocenter is created, the auxiliary is removed for potential reuse. For the synthesis of α-fluoro carboxylic acids, a chiral auxiliary can be attached to the parent carboxylic acid, followed by diastereoselective fluorination of the corresponding enolate.

Commonly used chiral auxiliaries, such as Evans' oxazolidinones or pseudoephedrine, are effective for controlling the stereochemistry of alkylation and other reactions at the α-position of a carbonyl group. wikipedia.orgnih.gov In the context of 2-Fluoro-2-(piperidin-4-yl)acetic acid, a plausible strategy involves coupling 2-(N-protected-piperidin-4-yl)acetic acid with a chiral auxiliary. The resulting adduct can be enolized and then treated with an electrophilic fluorine source, with the steric bulk of the auxiliary directing the approach of the fluorinating agent to one face of the enolate. Subsequent cleavage of the auxiliary would yield the enantiomerically enriched α-fluoro acid.

Table 1: Overview of Common Chiral Auxiliaries and Their Applications

Chiral Auxiliary	Typical Application	Key Features
Evans' Oxazolidinones	Asymmetric alkylations, aldol (B89426) reactions, acylations	Forms a rigid bicyclic chelate with metal enolates, providing excellent stereofacial discrimination.
Pseudoephedrine/Pseudoephenamine	Asymmetric alkylation to form α-substituted and α,α-disubstituted carboxylic acids	High crystallinity of derivatives aids purification; reliable stereocontrol, especially for quaternary centers. nih.gov
Camphorsultam (Oppolzer's Sultam)	Asymmetric Diels-Alder reactions, alkylations, conjugate additions	Highly crystalline derivatives; provides high levels of stereocontrol.
SAMP/RAMP Hydrazines (Enders' Reagents)	Asymmetric alkylation of aldehydes and ketones	Forms chiral hydrazones that can be alkylated with high diastereoselectivity.

Catalytic methods offer a more atom-economical alternative to stoichiometric chiral auxiliaries. These methods employ a chiral catalyst to create a chiral environment that favors the formation of one enantiomer over the other. Recent advances have demonstrated the power of catalytic enantioselective methods for constructing complex fluorinated and piperidine-containing molecules. For instance, rhodium-catalyzed asymmetric reductive Heck reactions have been developed to synthesize enantioenriched 3-substituted piperidines from pyridine (B92270) precursors. nih.govorganic-chemistry.orgacs.org Similarly, organocatalytic aza-Michael additions have enabled the concise, stereoselective synthesis of highly functionalized fluorinated piperidines. nih.govacs.org Such catalytic strategies could be adapted to generate the chiral piperidine (B6355638) core or to directly functionalize a piperidine precursor in an enantioselective manner.

Direct enantioselective fluorination is a powerful strategy that introduces the fluorine atom stereoselectively at a prochiral center. This is typically achieved by reacting a nucleophilic substrate, such as an enolate, with an electrophilic fluorinating agent in the presence of a chiral catalyst.

The substrate for such a reaction would likely be an ester of 2-(N-protected-piperidin-4-yl)acetic acid. This compound can be deprotonated to form a prochiral enolate. The key to asymmetry is the use of a chiral catalyst—either a transition metal complex with a chiral ligand or a chiral organocatalyst—that coordinates to the enolate and/or the fluorinating agent to control the trajectory of the fluorination.

Common electrophilic fluorinating reagents include N-fluorobenzenesulfonimide (NFSI) and Selectfluor®. acs.orgnih.gov A variety of catalytic systems have been developed that could be applied to this transformation. For example, an optimized protocol for the asymmetric introduction of a fluorine atom at a quaternary center has been reported using the organocatalyst D-proline in conjunction with Selectfluor®. researchgate.net Dual catalysis systems, such as cooperative copper and iridium catalysis, have also been successfully employed in the stereodivergent synthesis of α-fluoro α-azaaryl γ-butyrolactones, demonstrating the potential for sophisticated catalytic platforms to control the stereochemistry of fluorination. nih.gov

Table 2: Selected Catalytic Systems for Enantioselective Fluorination

Catalyst Type	Chiral Component Example	Fluorinating Agent	Substrate Type
Organocatalysis	Proline Derivatives, Cinchona Alkaloids	Selectfluor®, NFSI	Aldehydes, Ketones, β-Keto Esters researchgate.net
Transition Metal Catalysis (Palladium)	Pd-BINAP complexes	NFSI	β-Keto Esters, Oxindoles acs.org
Transition Metal Catalysis (Nickel)	Ni-DBFOX complexes	NFSI	α-Aryl Acetic Acid Derivatives acs.org
Dual Catalysis (Copper/Iridium)	Cu/Ir with chiral phosphine/olefin ligands	N/A (uses allylic fluoride (B91410) source)	α-Fluoro Aryl Acetates nih.gov

Multistep Reaction Sequences for the Construction of the 2-Fluoro-2-(piperidin-4-yl)acetic Acid Core

The synthesis of the target molecule is a multistep process that requires the assembly of the piperidine ring and the subsequent or concurrent introduction of the fluoroacetic acid side chain.

The piperidine scaffold is a ubiquitous feature in pharmaceuticals, and numerous methods for its synthesis have been developed. nih.govdtic.mil The choice of method often depends on the desired substitution pattern and available starting materials.

One of the most common and direct routes is the catalytic hydrogenation of substituted pyridine precursors . This method is robust but can sometimes be limited by the availability of the required pyridine starting material.

A classic and highly effective method for constructing 4-substituted piperidines is through a Dieckmann condensation . This intramolecular reaction typically starts with a diester derived from the addition of a primary amine to two equivalents of an acrylate. The resulting β-amino diester is cyclized under basic conditions to form a piperidone ring, which can then be further functionalized at the 4-position. dtic.mil

Reductive amination strategies provide another versatile entry point. For example, the cyclization of a 1,5-dicarbonyl compound with ammonia (B1221849) or a primary amine, followed by reduction, yields a substituted piperidine.

More modern approaches include various transition-metal-catalyzed cyclizations and cycloaddition reactions, which can offer high levels of control over the ring's stereochemistry. nih.gov An organocatalytic aza-Michael addition has been utilized for the enantioselective synthesis of fluorinated pyrazolo-piperidines, highlighting a contemporary approach to building the core structure. nih.gov

Table 3: Comparison of Piperidine Ring Synthesis Strategies

Synthetic Strategy	Starting Materials	Key Reagents/Conditions	Advantages
Pyridine Hydrogenation	Substituted Pyridines	H₂, Metal Catalyst (e.g., Pt, Ni, Rh)	Direct, often high-yielding.
Dieckmann Condensation	Primary Amine, Acrylate Esters	Base (e.g., NaOEt)	Excellent for 4-piperidone (B1582916) synthesis. dtic.mil
Reductive Amination	1,5-Diketones or Keto-aldehydes, Amine	Reducing Agent (e.g., NaBH₃CN)	Convergent, builds complexity quickly.
Aza-Michael Addition	Amine, α,β-Unsaturated Carbonyl	Catalyst (Organo- or Metal-based)	Can be rendered highly enantioselective. nih.gov

Once the piperidine ring is formed (often with a protective group on the nitrogen, such as a tert-butoxycarbonyl (Boc) group), the fluoroacetic acid side chain must be installed at the 4-position. There are several logical synthetic disconnections for this step.

A common strategy involves building the side chain from a pre-existing functional group on the piperidine ring. For example, one could start with N-Boc-piperidone (a 4-ketopiperidine). A Reformatsky reaction with ethyl bromofluoroacetate would introduce the α-fluoro-α-hydroxy ester side chain, which could then be deoxygenated and hydrolyzed to give the target acid.

Alternatively, an alkylation approach can be used. Starting with a commercially available precursor like 2-(1-(tert-butoxycarbonyl)piperidin-4-yl)acetic acid, one can perform a stereoselective α-fluorination. orchid-chem.com This involves the generation of an enolate from the protected acetic acid derivative, followed by treatment with an electrophilic fluorinating agent, as described in the asymmetric fluorination section (2.1.2).

Another pathway involves the use of piperidine-4-carboxaldehyde. This aldehyde can be reacted with a fluorinated nucleophile, such as the one generated from fluorobis(phenylsulfonyl)methane, followed by oxidation and deprotection steps to reveal the fluoroacetic acid moiety.

Green Chemistry Principles in the Synthesis of 2-Fluoro-2-(piperidin-4-yl)acetic Acid Analogs

The pharmaceutical industry is increasingly adopting green chemistry principles to minimize environmental impact, improve safety, and enhance efficiency. unibo.it The synthesis of complex molecules like 2-Fluoro-2-(piperidin-4-yl)acetic acid offers multiple opportunities to apply these principles.

A key focus is the use of catalysis over stoichiometric reagents, which reduces waste. The catalytic methods described for asymmetric synthesis (Section 2.1) are inherently greener than using stoichiometric chiral auxiliaries because the chiral material is used in small, recyclable amounts.

Atom economy can be improved by designing synthetic routes that incorporate the maximum number of atoms from the starting materials into the final product. Cycloaddition and multicomponent reactions are excellent examples of atom-economical processes that can be used to construct the piperidine ring. An efficient green chemistry approach to N-substituted piperidones has been developed that presents significant advantages over the classical Dieckman approach. nih.govresearchgate.net

The choice of solvents and reagents is critical. Efforts are being made to replace hazardous solvents like chlorinated hydrocarbons with safer alternatives such as alcohols, water, or ionic liquids. In the realm of fluorination, developing more sustainable and safer fluorinating agents is an active area of research to move away from highly toxic or corrosive traditional reagents like hydrofluoric acid. numberanalytics.comnumberanalytics.com Electrochemical fluorination, which uses electricity to drive the reaction, is a promising sustainable technique. numberanalytics.comacsgcipr.org Furthermore, biocatalytic methods, using enzymes to perform specific transformations like fluorination, offer a highly selective and environmentally benign route. numberanalytics.com A new method for the green production of 2-aminomethylpiperidine from a bio-renewable furan (B31954) derivative has also been reported, showcasing the potential of using sustainable feedstocks. rsc.org

Table 4: Application of Green Chemistry Principles to Synthesis

Green Chemistry Principle	Application in Synthesis of Piperidine Analogs
Catalysis	Use of organocatalysts or transition metal catalysts for asymmetric fluorination and ring formation to avoid stoichiometric waste. nih.govnih.gov
Atom Economy	Employing cycloaddition or tandem reactions to build the piperidine core in a single, efficient step.
Safer Solvents/Reagents	Replacing chlorinated solvents with greener alternatives; using electrochemical or biocatalytic methods for fluorination. numberanalytics.comrsc.org
Energy Efficiency	Utilizing microwave-assisted synthesis or flow chemistry to reduce reaction times and energy consumption.
Renewable Feedstocks	Developing synthetic routes that start from bio-based materials, such as furan derivatives. rsc.org

Flow Chemistry and Continuous Processing in the Synthesis of 2-Fluoro-2-(piperidin-4-yl)acetic Acid Derivatives

The application of flow chemistry and continuous processing represents a significant advancement in the synthesis of complex pharmaceutical intermediates, including derivatives of 2-Fluoro-2-(piperidin-4-yl)acetic acid. This modern synthetic approach offers numerous advantages over traditional batch processing, such as enhanced safety, improved reaction control, higher yields, and greater scalability. beilstein-journals.orgnih.gov The principles of flow chemistry are particularly well-suited for challenging reactions often encountered in the synthesis of highly functionalized and fluorinated molecules. nih.gov

In a continuous flow system, reagents are pumped through a network of tubes or channels, often within a microreactor, where they mix and react. mmsl.cz This setup allows for precise control over reaction parameters like temperature, pressure, and residence time, leading to more consistent product quality. researchgate.net The large surface-area-to-volume ratio in microreactors facilitates rapid heat exchange, which is critical for managing highly exothermic or temperature-sensitive reactions commonly involved in fluorination processes. nih.govmmsl.cz

Research into the flow synthesis of related fluorinated organic compounds has demonstrated the potential of this technology. For example, a semi-continuous, protecting-group-free process has been developed for producing various racemic fluorinated α-amino acids. This method begins with a photooxidative cyanation of a fluorinated amine to yield an α-amino nitrile, which is then subjected to acid-mediated hydrolysis to produce the final amino acid. chemistryviews.org Such a strategy could be adapted for the synthesis of 2-Fluoro-2-(piperidin-4-yl)acetic acid derivatives.

The modular nature of flow chemistry systems allows for the rapid screening and optimization of reaction conditions. By varying flow rates, temperatures, and reagent concentrations, optimal parameters can be identified much more quickly than in traditional batch experimentation. nih.gov This capability is invaluable for developing efficient synthetic routes to novel derivatives.

Below is a table illustrating typical parameters that are optimized in a flow chemistry setup for the synthesis of complex organic molecules, based on findings from related preparations.

Parameter	Typical Range	Purpose
Residence Time	Seconds to minutes	Controls the duration of the reaction for optimal conversion.
Temperature	-78°C to 200°C	Precisely controls reaction kinetics and selectivity.
Flow Rate	µL/min to mL/min	Determines residence time and production throughput.
Pressure	Atmospheric to >20 bar	Allows for heating solvents above their boiling points.
Reagent Concentration	0.05 M to >1 M	Influences reaction rate and stoichiometry.

This interactive table summarizes key parameters in flow chemistry based on general principles and analogous syntheses.

Furthermore, the integration of in-line purification and analysis techniques, such as packed-bed scavenger columns and real-time spectroscopic monitoring, can lead to the production of high-purity compounds directly from the reactor output, minimizing the need for extensive downstream processing. thieme-connect.de While a specific, documented flow synthesis for 2-Fluoro-2-(piperidin-4-yl)acetic acid is not yet prevalent in the literature, the successful application of continuous processing to structurally similar fluorinated heterocycles and amino acids strongly supports its feasibility and potential benefits for producing this valuable compound and its derivatives. chemistryviews.orgnih.gov

Advanced Spectroscopic and Structural Elucidation Techniques for 2 Fluoro 2 Piperidin 4 Yl Acetic Acid

High-Resolution Nuclear Magnetic Resonance (NMR) Spectroscopy for Stereochemical Assignment

High-resolution NMR spectroscopy is an indispensable tool for the complete structural and stereochemical elucidation of 2-Fluoro-2-(piperidin-4-yl)acetic acid in solution. A combination of one-dimensional (¹H, ¹³C, ¹⁹F) and two-dimensional NMR experiments allows for the unambiguous assignment of all proton and carbon signals, establishes through-bond and through-space correlations, and provides critical insights into the preferred conformation of the piperidine (B6355638) ring and the relative orientation of its substituents.

¹⁹F NMR and Carbon-Fluorine Coupling Analysis

¹⁹F NMR spectroscopy is particularly powerful for analyzing fluorinated organic molecules due to the 100% natural abundance and high sensitivity of the ¹⁹F nucleus, as well as its wide range of chemical shifts. huji.ac.il For 2-Fluoro-2-(piperidin-4-yl)acetic acid, the ¹⁹F NMR spectrum provides direct information about the electronic environment of the fluorine atom. The chemical shift (δ) of the fluorine is highly sensitive to the surrounding molecular structure.

A key feature of both ¹⁹F and ¹³C NMR spectra is the presence of spin-spin coupling between the fluorine and carbon nuclei (J-coupling). This carbon-fluorine coupling provides invaluable structural information, as the magnitude of the coupling constant is dependent on the number of intervening bonds. alfa-chemistry.com Analysis of these couplings is critical for confirming the structure.

Coupling Type	Typical J-Value Range (Hz)	Information Provided
¹J(C,F)	170 - 270	Direct one-bond correlation, confirming the C-F bond.
²J(C,F)	15 - 35	Two-bond coupling to adjacent carbons (e.g., the piperidine C4 and the carboxylic acid carbon).
³J(C,F)	5 - 15	Three-bond coupling, useful for conformational analysis of the piperidine ring.

This table presents representative data for fluorinated alkanes and carboxylic acids. alfa-chemistry.comucsb.edu

Two-Dimensional NMR Methodologies for Connectivity and Conformational Analysis

Two-dimensional (2D) NMR experiments are essential for mapping the complex spin systems within 2-Fluoro-2-(piperidin-4-yl)acetic acid and for determining its solution-state conformation. youtube.comresearchgate.net

HSQC (Heteronuclear Single Quantum Coherence): HSQC correlates proton signals with their directly attached carbon atoms (one-bond ¹H-¹³C correlations). sdsu.eduscience.gov This experiment is crucial for the definitive assignment of each carbon atom in the molecule by linking it to its known proton signal.

HMBC (Heteronuclear Multiple Bond Correlation): HMBC detects longer-range correlations between protons and carbons, typically over two or three bonds (²J(C,H) and ³J(C,H)). sdsu.eduscience.gov This is particularly useful for identifying quaternary carbons (like the carboxylic acid carbon) and for connecting the acetic acid side chain to the C4 position of the piperidine ring.

NOESY/ROESY (Nuclear Overhauser Effect/Rotating-Frame Overhauser Effect Spectroscopy): These experiments detect through-space correlations between protons that are physically close to each other, irrespective of the number of bonds separating them. columbia.eduacdlabs.comresearchgate.net For 2-Fluoro-2-(piperidin-4-yl)acetic acid, NOESY or ROESY data is critical for determining the conformation of the piperidine ring (e.g., chair conformation) and the relative orientation (axial vs. equatorial) of the substituents. acdlabs.com

2D NMR Experiment	Type of Correlation	Application for 2-Fluoro-2-(piperidin-4-yl)acetic acid
COSY	¹H—¹H (through 2-3 bonds)	Maps proton connectivity within the piperidine ring. researchgate.net
HSQC	¹H—¹³C (through 1 bond)	Assigns each carbon by linking it to its attached proton(s). sdsu.edu
HMBC	¹H—¹³C (through 2-3 bonds)	Confirms the attachment of the side chain to C4 and identifies quaternary carbons. science.gov
NOESY/ROESY	¹H—¹H (through space, <5 Å)	Determines ring conformation and relative stereochemistry (axial/equatorial positions). columbia.eduacdlabs.com

Chiroptical Spectroscopy in the Characterization of Enantiomers of 2-Fluoro-2-(piperidin-4-yl)acetic Acid

Since 2-Fluoro-2-(piperidin-4-yl)acetic acid possesses a stereocenter at the α-carbon, it exists as a pair of enantiomers. Chiroptical spectroscopy techniques, which measure the differential interaction of chiral molecules with polarized light, are essential for distinguishing between these enantiomers and determining their absolute configuration (R or S).

Circular Dichroism (CD) Spectroscopy for Absolute Configuration Determination

Circular Dichroism (CD) spectroscopy measures the difference in absorption between left and right circularly polarized light by a chiral molecule. mtoz-biolabs.com While the carboxylic acid group itself is not a strong chromophore for electronic CD, derivatization or analysis in the far-UV region can provide a characteristic spectrum, known as a Cotton effect. The sign (positive or negative) of these effects is directly related to the absolute configuration of the stereocenter. The absolute configuration is typically determined by comparing the experimentally measured CD spectrum with a spectrum predicted by quantum-mechanical calculations for a known configuration (e.g., the R-enantiomer). mtoz-biolabs.comresearchgate.net A match between the experimental and calculated spectra allows for a confident assignment of the molecule's absolute configuration. mtoz-biolabs.com

Vibrational Circular Dichroism (VCD) Spectroscopy

Vibrational Circular Dichroism (VCD) is the infrared analogue of electronic CD, measuring the differential absorption of left and right circularly polarized light in the vibrational transition region. wikipedia.orgbruker.com VCD offers significant advantages for a molecule like 2-Fluoro-2-(piperidin-4-yl)acetic acid, as it does not require a UV-visible chromophore and provides a spectrum rich in structural information. researchgate.netspectroscopyeurope.com

The VCD spectrum is highly sensitive to the three-dimensional arrangement of atoms. wikipedia.org The absolute configuration is determined by comparing the experimental VCD spectrum with the spectrum calculated for one enantiomer using methods like Density Functional Theory (DFT). americanlaboratory.com A good agreement in the signs and relative intensities of the major vibrational bands between the experimental and calculated spectra provides an unambiguous assignment of the absolute configuration in solution. nih.govnih.gov This method has become a reliable alternative to X-ray crystallography for stereochemical assignment. spectroscopyeurope.comamericanlaboratory.com

X-ray Crystallography for Solid-State Structural Determination of 2-Fluoro-2-(piperidin-4-yl)acetic Acid and Co-crystals

X-ray crystallography is the definitive method for determining the precise three-dimensional structure of a molecule in the solid state. By analyzing the diffraction pattern of X-rays passing through a single crystal, one can obtain highly accurate data on bond lengths, bond angles, and torsional angles, providing an unambiguous confirmation of the molecular connectivity and stereochemistry. iucr.org

For 2-Fluoro-2-(piperidin-4-yl)acetic acid, a crystallographic analysis would reveal the exact conformation of the piperidine ring (typically a chair form), the precise orientation of the fluoroacetic acid substituent (axial or equatorial), and the intramolecular and intermolecular interactions, such as hydrogen bonding, that govern the crystal packing. iucr.org

Furthermore, the carboxylic acid and piperidine nitrogen functionalities make this molecule an excellent candidate for forming co-crystals. researchgate.net Co-crystallization involves combining the target molecule with a second, pharmaceutically acceptable molecule (a coformer) in a specific stoichiometric ratio within a crystal lattice. nih.gov X-ray diffraction is essential for characterizing these new crystalline forms, revealing the specific hydrogen-bonding networks and other intermolecular interactions between the compound and the coformer. nih.govfigshare.com

Crystallographic Parameter	Description	Typical Information Obtained
Crystal System & Space Group	The classification of the crystal's symmetry.	Monoclinic, P2₁/c (common for organic molecules). researchgate.net
Unit Cell Dimensions (a, b, c, α, β, γ)	The dimensions of the basic repeating unit of the crystal lattice.	e.g., a = 8.5 Å, b = 10.4 Å, c = 8.3 Å, β = 93°.
Bond Lengths / Angles	Precise distances between atoms and angles between bonds.	Confirms C-F, C-C, C-N bond lengths and tetrahedral geometry.
Torsion Angles	Angles describing the rotation around bonds.	Defines the chair conformation of the piperidine ring. iucr.org
Hydrogen Bonding Network	Intermolecular interactions involving hydrogen.	Shows how molecules pack and interact in the solid state.

This table contains representative data for similar piperidine-containing organic molecules.

Mass Spectrometry-Based Fragmentation Pathway Analysis for Complex Derivatives

Tandem mass spectrometry (MS/MS) is an indispensable tool for the structural elucidation of complex molecules, providing detailed insights into their chemical architecture through controlled fragmentation. For derivatives of 2-Fluoro-2-(piperidin-4-yl)acetic acid, electrospray ionization (ESI) is typically employed to generate protonated molecular ions [M+H]⁺, which are subsequently subjected to collision-induced dissociation (CID). The resulting fragmentation patterns are highly dependent on the nature of the substituents, particularly on the piperidine nitrogen and the carboxylic acid moiety.

The fragmentation pathways of these derivatives are governed by established chemical principles, including the stability of the resulting fragment ions and neutral losses. While direct literature on the fragmentation of 2-Fluoro-2-(piperidin-4-yl)acetic acid is limited, its behavior can be predicted by analyzing the fragmentation of structurally related compounds, such as N-substituted piperidines and other piperidine alkaloids. nih.govnih.gov The primary sites for fragmentation initiation include the piperidine ring, the N-substituent, and the C4-fluoroacetic acid side chain.

Fragmentation of N-Acyl Piperidine Derivatives

When the piperidine nitrogen is acylated (e.g., with a benzoyl group), the amide bond becomes a key site for fragmentation. The analysis of these derivatives often reveals characteristic pathways involving this functional group.

A primary fragmentation route for N-acyl derivatives involves the cleavage of the amide bond. For instance, in an N-benzoyl derivative, this can lead to the formation of a stable benzoyl cation (m/z 105). Another significant pathway involves the loss of the entire C4-substituent. Additionally, neutral losses from the fluoroacetic acid moiety, such as water (H₂O) or carbon dioxide (CO₂), can occur from the precursor ion, indicating that fragmentation is not limited to a single region of the molecule.

Below is a summary of the proposed fragmentation pathways for a representative N-acyl derivative, N-Benzoyl-2-fluoro-2-(piperidin-4-yl)acetic acid methyl ester .

Search:

Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Neutral Loss (Formula)	Neutral Loss (Mass)	Proposed Fragmentation Mechanism
294.14	276.13	H₂O	18.01	Initial loss of water from the carboxylic acid group.
294.14	248.13	HCOOH	46.01	Loss of formic acid from the side chain.
294.14	188.10	C₆H₅CO	106.04	Cleavage of the N-benzoyl group, retaining the piperidine core.
294.14	105.03	C₈H₁₃FNO₂	189.11	Amide bond cleavage forming the benzoyl cation.
294.14	216.10	C₃H₄FO₂	78.04	Loss of the entire fluoroacetic acid side chain.

Fragmentation of N-Alkyl Piperidine Derivatives

The fragmentation of N-alkyl derivatives, such as N-benzyl or N-phenethyl substituted compounds, is significantly influenced by the stability of the carbocations that can be formed from the alkyl substituent. Alpha-cleavage adjacent to the piperidine nitrogen and cleavage of the bond between the nitrogen and the alkyl group are common pathways. nih.gov

For an N-phenethyl derivative, a characteristic fragmentation is the benzylic cleavage to form a tropylium ion (m/z 91), a highly stable seven-membered aromatic ring. Alternatively, cleavage of the N-CH₂ bond can produce a phenethyl cation (m/z 105) or a protonated piperidine core, depending on which fragment retains the charge. nih.gov These competing pathways provide diagnostic ions for identifying the N-substituent.

The table below details the expected fragmentation pathways for 2-Fluoro-2-(1-phenethylpiperidin-4-yl)acetic acid .

Search:

Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Neutral Loss (Formula)	Neutral Loss (Mass)	Proposed Fragmentation Mechanism
266.15	248.14	H₂O	18.01	Loss of water from the carboxylic acid moiety.
266.15	220.14	HCOOH	46.01	Loss of formic acid from the C4 side chain.
266.15	162.09	C₈H₈	104.06	Loss of styrene via cleavage of the N-phenethyl bond.
266.15	105.07	C₇H₁₁FNO₂	161.08	Cleavage of the N-C bond to form the phenethyl cation.
266.15	91.05	C₉H₁₄FNO₂	175.10	Benzylic cleavage and rearrangement to form the tropylium ion.

Computational and Theoretical Chemistry Studies on 2 Fluoro 2 Piperidin 4 Yl Acetic Acid

Quantum Chemical Calculations for Electronic Structure and Reactivity Predictions

Quantum chemical calculations are used to solve the fundamental equations of quantum mechanics for a given molecule, providing detailed insights into its electronic structure, geometry, and chemical properties.

Density Functional Theory (DFT) is a widely used quantum mechanical modeling method to investigate the electronic structure of molecules. acs.org It is particularly effective for determining the preferred three-dimensional arrangements (conformations) of a molecule by calculating the energies of different spatial orientations. acs.org For cyclic structures like the piperidine (B6355638) ring in 2-Fluoro-2-(piperidin-4-yl)acetic acid, DFT can predict the relative stability of conformers, such as the "chair" and "boat" forms, and the preference for substituents to be in either an axial or equatorial position.

While specific DFT studies on 2-Fluoro-2-(piperidin-4-yl)acetic acid are not extensively available in the public literature, research on analogous fluorinated piperidines provides a strong framework for understanding its likely conformational behavior. nih.govd-nb.info Studies on various N-substituted fluoropiperidines have shown that the fluorine atom often has a preference for the axial position, a counterintuitive finding when considering sterics alone. nih.govhuji.ac.il This preference is dictated by a combination of subtle electronic effects. nih.gov DFT calculations are crucial for quantifying the energy differences between these conformers.

Table 1: Illustrative DFT-Calculated Conformational Free Energy Differences (ΔG in kcal/mol) for an N-Protected 3-Fluoropiperidine Analog. Data demonstrates the preference for the axial conformer.

Compound Analog	Conformer	Calculated ΔG (kcal/mol)	Favored Conformation
N-Boc-3-fluoropiperidine	Axial-F	0.00 (Reference)	Axial
Equatorial-F	+0.5

This table is illustrative, based on findings for similar fluorinated piperidines, to demonstrate the type of data generated from DFT studies. nih.gov

The introduction of a fluorine atom into a molecule induces significant changes in its electronic properties, which can be analyzed using computational methods. nih.gov In the case of 2-Fluoro-2-(piperidin-4-yl)acetic acid, the high electronegativity of fluorine creates a strong C-F bond dipole and influences the charge distribution across the entire molecule.

Computational studies on similar fluorinated piperidines have identified several key intramolecular interactions that govern their structure and stability. nih.govresearchgate.net These include:

Hyperconjugation: This involves the donation of electron density from a bonding orbital to a nearby antibonding orbital. A significant interaction often observed is the donation from a C-H or C-C sigma (σ) bonding orbital into the C-F sigma-antibonding (σ) orbital (σ → σ). This interaction helps to stabilize the molecule and can favor specific conformations, often contributing to the preference for an axial fluorine. nih.govd-nb.info

Charge-Dipole Interactions: The interaction between the partial positive charge on the piperidine nitrogen (especially when protonated or substituted) and the negative end of the C-F dipole can be stabilizing. nih.govresearchgate.net

Table 2: Summary of Key Intramolecular Interactions Influenced by Fluorine in Piperidine Rings.

Interaction Type	Description	Effect on Conformational Stability
Hyperconjugation (σ → σ)	Electron donation from adjacent σ-bonds into the C-F σ antibonding orbital.	Can stabilize the axial conformer. nih.gov
Charge-Dipole	Electrostatic attraction between a partial charge (e.g., on nitrogen) and the C-F dipole.	Influences the relative orientation of the C-F bond. researchgate.net
Steric Repulsion	Repulsive force between the fluorine atom and other axial hydrogens (1,3-diaxial interactions).	Typically destabilizes the axial conformer.

Molecular Dynamics Simulations for Solvent Effects and Conformational Landscapes

Molecular Dynamics (MD) simulations model the physical movements of atoms and molecules over time, providing a view of the molecule's dynamic behavior. arxiv.org This method is invaluable for exploring the conformational landscape of a molecule and understanding how its structure and flexibility are influenced by its environment, particularly the solvent. researcher.life An MD simulation can reveal not just the most stable conformers but also the pathways and energy barriers for transitions between them.

For 2-Fluoro-2-(piperidin-4-yl)acetic acid, MD simulations in an explicit solvent (like water) would be essential to understand how solvent molecules interact with the charged carboxylic acid and amine groups, as well as the polar C-F bond. These interactions can significantly alter conformational preferences. nih.gov Studies on related fluorinated piperidines have shown that solvent polarity can play a major role, sometimes even inverting the conformational preference observed in the gas phase or in nonpolar solvents. d-nb.info A polar solvent can stabilize conformers with a larger molecular dipole moment, potentially shifting the equilibrium from an axial-fluorine to an equatorial-fluorine preference, or vice versa. d-nb.info

In Silico Ligand-Target Interaction Prediction for 2-Fluoro-2-(piperidin-4-yl)acetic Acid Derivatives

In silico methods are used to predict how a molecule (a ligand) might bind to a biological target, such as a protein or enzyme. These techniques are fundamental in modern drug discovery for screening potential drug candidates and understanding their mechanism of action.

Molecular docking is a computational technique that predicts the preferred orientation of one molecule when bound to another to form a stable complex. nih.gov The process involves placing a ligand, such as a derivative of 2-Fluoro-2-(piperidin-4-yl)acetic acid, into the binding site of a target protein and evaluating the fit using a scoring function. biointerfaceresearch.com This scoring function estimates the binding affinity by calculating terms for various interactions, such as hydrogen bonds, electrostatic interactions, and van der Waals forces. sci-hub.se

While specific docking studies for 2-Fluoro-2-(piperidin-4-yl)acetic acid derivatives were not found, the general methodology is well-established. nih.govfgcu.edu A typical study would involve:

Obtaining the 3D structures of the ligand and the target protein (often from a database like the Protein Data Bank).

Using docking software to generate a multitude of possible binding poses of the ligand within the protein's active site.

Ranking these poses using a scoring function to identify the most likely binding mode.

The results can predict key interactions, such as which amino acid residues in the protein form hydrogen bonds with the ligand's carboxylic acid or piperidine nitrogen.

Table 3: Illustrative Molecular Docking Results for a Hypothetical Piperidine-Based Inhibitor Against a Target Protein.

Ligand	Docking Score (kcal/mol)	Key Interacting Residues	Types of Interaction
Piperidine Derivative A	-8.5	Asp129, Arg145, Tyr201	Hydrogen Bond, Salt Bridge, Pi-Alkyl
Piperidine Derivative B	-7.9	Asp129, Ser130, Phe204	Hydrogen Bond, Pi-Pi Stacking

This table provides a representative example of the output from a molecular docking study. researchgate.net

While docking provides a rapid estimate of binding affinity, more rigorous and computationally expensive methods are needed for higher accuracy. diva-portal.org Calculating the absolute binding free energy (ΔG) is a significant challenge, but methods like Free Energy Perturbation (FEP) are highly effective for calculating the relative binding free energies (ΔΔG) between two similar ligands. nih.govnumberanalytics.com

FEP is based on the principle of alchemical transformation, where one ligand is computationally "mutated" into another in a series of small steps. wikipedia.orgnih.gov By calculating the free energy change for this transformation both in the solvent and when bound to the protein, the difference in binding affinity can be determined via a thermodynamic cycle. nih.gov This method is powerful for lead optimization, as it can accurately predict whether a small chemical modification (e.g., adding a methyl group) will improve the binding affinity of a compound. The FEP method was first introduced by Robert W. Zwanzig in 1954. numberanalytics.comwikipedia.org

The core of an FEP calculation is the Zwanzig equation: ΔF(A → B) = -kBT ln⟨exp(-(EB - EA)/kBT)⟩A

Where ΔF is the free energy difference between state A and state B, kB is the Boltzmann constant, T is the temperature, and the average is taken over the simulation of state A. wikipedia.org Because direct transformation is often too drastic, the perturbation is broken down into several intermediate "windows" to ensure proper sampling and convergence. wikipedia.orgnih.gov

QSAR (Quantitative Structure-Activity Relationship) and QSPR (Quantitative Structure-Property Relationship) Modeling for Structural Variations

QSAR and QSPR models are mathematical equations that correlate the chemical structure of a compound with its biological activity or physicochemical properties, respectively. researchgate.net These models are instrumental in predicting the characteristics of novel compounds without the need for their synthesis and experimental testing. researchgate.net For a molecule like 2-Fluoro-2-(piperidin-4-yl)acetic acid, QSAR and QSPR studies would involve generating a series of structural analogs and developing predictive models based on their calculated molecular descriptors.

The foundation of any QSAR/QSPR model lies in the calculation of molecular descriptors, which are numerical representations of a molecule's chemical information. For 2-Fluoro-2-(piperidin-4-yl)acetic acid and its hypothetical structural variations, a wide array of descriptors would be generated to capture various aspects of their molecular structure.

Types of Molecular Descriptors:

Topological Descriptors: These are derived from the 2D representation of the molecule and describe atomic connectivity. Examples include the molecular connectivity index and Wiener index. In studies of piperidine derivatives, topological descriptors have been successfully used to build predictive models. researchgate.netnih.gov

Geometrical Descriptors: These descriptors are calculated from the 3D structure of the molecule and include information about molecular size, shape, and interatomic distances.

Electronic Descriptors: These relate to the electronic structure of the molecule and include properties like partial atomic charges, dipole moment, and frontier molecular orbital energies (HOMO and LUMO).

Physicochemical Descriptors: These represent well-known physicochemical properties such as logP (lipophilicity), molar refractivity, and polar surface area. Lipophilicity, in particular, is a critical parameter in QSPR studies. researchgate.net

Feature Selection:

After generating a large number of descriptors, it is crucial to select the most relevant ones to build a robust and predictive model. This process, known as feature selection, helps to avoid overfitting and improves the model's interpretability. Common feature selection techniques include:

Stepwise Regression: Descriptors are sequentially added to or removed from the model based on their statistical significance.

Genetic Algorithms: Inspired by natural evolution, this method selects an optimal subset of descriptors by iteratively improving a population of potential solutions.

Principal Component Analysis (PCA): A dimensionality reduction technique that transforms the original set of correlated descriptors into a smaller set of uncorrelated variables called principal components.

The following table illustrates a hypothetical set of descriptors that could be generated for a QSAR/QSPR study of 2-Fluoro-2-(piperidin-4-yl)acetic acid and its analogs.

Descriptor Type	Descriptor Name	Description	Potential Relevance
Topological	Molecular Connectivity Index (χ)	Describes the degree of branching in a molecule.	Can relate to receptor binding pocket shape complementarity.
Geometrical	Molecular Surface Area	The total surface area of the molecule.	Influences solubility and transport properties.
Electronic	Dipole Moment	A measure of the overall polarity of the molecule.	Important for electrostatic interactions with a biological target.
Physicochemical	LogP	The logarithm of the partition coefficient between octanol (B41247) and water, indicating lipophilicity.	Crucial for membrane permeability and pharmacokinetic properties.
Constitutional	Number of Hydrogen Bond Donors/Acceptors	Counts the number of potential hydrogen bonding sites.	Key for specific interactions with biological macromolecules.

Once the relevant descriptors are selected, a mathematical model is developed to establish a relationship between these descriptors and the biological activity or property of interest. Various statistical and machine learning methods can be employed for this purpose.

Modeling Techniques:

Multiple Linear Regression (MLR): This is one of the simplest methods, which assumes a linear relationship between the descriptors and the activity. MLR models are easy to interpret and have been used in QSAR studies of piperidine derivatives. researchgate.netnih.gov

Partial Least Squares (PLS): A regression method that is particularly useful when the number of descriptors is large and there is multicollinearity among them.

Support Vector Machines (SVM): A machine learning technique that can be used for both linear and non-linear regression and classification tasks. researchgate.netnih.gov

Artificial Neural Networks (ANN): These are complex, non-linear models inspired by the structure of the human brain. They can capture intricate relationships between molecular structure and activity.

Model Validation:

The predictive power of a developed QSAR/QSPR model must be rigorously validated to ensure its reliability. Validation is typically performed using both internal and external methods:

Internal Validation: Techniques like leave-one-out cross-validation (LOO-CV) are used to assess the model's robustness and predictive ability on the training set data.

External Validation: The model's performance is evaluated on an independent test set of compounds that were not used during model development. A high correlation between the predicted and experimental values for the test set indicates a good predictive model.

For instance, a hypothetical QSAR model for a series of analogs of 2-Fluoro-2-(piperidin-4-yl)acetic acid might take the following linear form:

Biological Activity = c0 + c1(Descriptor 1) + c2(Descriptor 2) + ... + cn*(Descriptor n)

Where c0, c1, ..., cn are the regression coefficients determined from the training data.

The following interactive table showcases a hypothetical dataset and the predicted activity based on a fictional QSAR model.

Compound	Descriptor 1 (e.g., LogP)	Descriptor 2 (e.g., Dipole Moment)	Experimental Activity (IC50, µM)	Predicted Activity (IC50, µM)
Analog 1	2.5	3.1	1.2	1.5
Analog 2	2.8	2.9	0.9	1.1
Analog 3	2.2	3.5	2.1	1.9
Analog 4	3.1	2.5	0.5	0.7
Analog 5	2.6	3.3	1.4	1.6

By developing and validating such predictive models, researchers can virtually screen large libraries of compounds, prioritize the synthesis of the most promising candidates, and gain insights into the key structural features that govern their biological activity. While specific studies on 2-Fluoro-2-(piperidin-4-yl)acetic acid are yet to be published, the application of these computational techniques holds significant promise for its future investigation and the development of novel therapeutic agents.

Role of 2 Fluoro 2 Piperidin 4 Yl Acetic Acid As a Versatile Chemical Building Block

Utilization in the Synthesis of Fluorinated Heterocyclic Compounds

The molecular architecture of 2-Fluoro-2-(piperidin-4-yl)acetic acid makes it a valuable precursor for the synthesis of diverse fluorinated heterocyclic compounds. The presence of the fluorine atom can significantly alter the physicochemical properties of the resulting molecules, such as basicity, lipophilicity, and metabolic stability. Synthetic strategies often leverage the reactive sites of the molecule—the carboxylic acid and the secondary amine of the piperidine (B6355638) ring—to construct new ring systems.

The synthesis of fluorinated heterocycles is a significant area of research in medicinal chemistry, as these compounds are integral to many pharmaceuticals and agrochemicals. The incorporation of fluorine can lead to enhanced biological activity and improved pharmacokinetic profiles. Methodologies for creating these structures are diverse and can include cycloaddition reactions and other stereochemically controlled syntheses. While specific examples detailing the direct use of 2-Fluoro-2-(piperidin-4-yl)acetic acid in complex heterocyclic synthesis are not extensively documented in publicly available literature, its structure is analogous to other building blocks used for this purpose. The general principles of heterocyclic synthesis suggest that this compound can be elaborated through reactions such as:

Amide bond formation followed by cyclization: The carboxylic acid can be coupled with a variety of dinucleophiles to form an intermediate that subsequently cyclizes to generate a new heterocyclic ring fused to or substituted on the piperidine core.

N-functionalization of the piperidine ring: The secondary amine allows for the introduction of various substituents, which can then participate in intramolecular reactions to form new heterocyclic systems.

The development of novel fluorinated heterocycles remains a key objective in the search for new bioactive compounds.

Precursor for Advanced Radiopharmaceuticals in Positron Emission Tomography (PET) Imaging Research

The development of radiotracers for Positron Emission Tomography (PET) is crucial for non-invasive imaging in diagnostics and biomedical research. Fluorine-18 (¹⁸F) is a preferred radionuclide for PET due to its optimal half-life (109.7 min) and low positron energy, which allows for high-resolution imaging. The 2-Fluoro-2-(piperidin-4-yl)acetic acid scaffold is a promising candidate for developing novel ¹⁸F-labeled radiopharmaceuticals.

The strategic placement of a radiotracer is critical for developing a successful PET imaging agent. For molecules based on the 2-Fluoro-2-(piperidin-4-yl)acetic acid framework, the ¹⁸F atom can be introduced at various positions. The existing non-radioactive fluorine atom provides a site for isotopic exchange, or other positions on the piperidine ring or on subsequent modifications of the molecule can be targeted for radiofluorination. The goal is to develop a tracer that retains high affinity for its biological target while exhibiting favorable pharmacokinetics, such as the ability to cross the blood-brain barrier for neuroimaging applications.

The incorporation of ¹⁸F into a molecule typically involves nucleophilic substitution reactions. For a scaffold like 2-Fluoro-2-(piperidin-4-yl)acetic acid, several methodologies could be employed:

Nucleophilic Substitution: A common method involves reacting a precursor molecule containing a good leaving group (e.g., tosylate, mesylate, or nitro group) with [¹⁸F]fluoride. The synthesis would involve modifying the 2-Fluoro-2-(piperidin-4-yl)acetic acid scaffold to include such a leaving group at the desired labeling position.

Isotope Exchange: In some cases, direct isotopic exchange between non-radioactive ¹⁹F and radioactive ¹⁸F can be achieved, although this can be challenging and may result in lower molar activity.

The development of automated synthesis modules has streamlined the production of ¹⁸F-labeled radiopharmaceuticals, ensuring high radiochemical yield and purity for clinical and preclinical studies. The ultimate utility of an ¹⁸F-labeled tracer derived from this scaffold would be evaluated through in vitro binding assays, in vivo PET imaging studies in animal models, and analysis of metabolic stability.

Application in Peptide and Peptidomimetic Design for Structural Constraints

Incorporating non-natural amino acids into peptides is a powerful strategy in medicinal chemistry to create peptidomimetics with enhanced stability, potency, and receptor selectivity. 2-Fluoro-2-(piperidin-4-yl)acetic acid can be viewed as a cyclic, fluorinated analogue of an amino acid. Its integration into a peptide sequence introduces significant conformational constraints.

The rigid piperidine ring restricts the rotational freedom of the peptide backbone, forcing it to adopt a more defined three-dimensional structure. This pre-organization can be advantageous for binding to a biological target by reducing the entropic penalty upon binding. The fluorine atom can also participate in favorable non-covalent interactions and modulate the local electronic environment.

Research in peptidomimetic design focuses on mimicking the key pharmacophoric elements of a bioactive peptide while improving its drug-like properties. The use of constrained building blocks like 2-Fluoro-2-(piperidin-4-yl)acetic acid is a key approach to achieving this goal.

Table 1: Potential Structural Impact of Incorporating 2-Fluoro-2-(piperidin-4-yl)acetic Acid into Peptides

Feature	Description	Potential Advantage
Conformational Rigidity	The cyclic piperidine structure limits bond rotation.	Locks the peptide into a specific bioactive conformation, potentially increasing affinity and selectivity.
Stereochemical Control	The fluorinated chiral center introduces a fixed stereochemistry.	Allows for precise spatial positioning of side chains and functional groups for optimal receptor interaction.
Metabolic Stability	The non-natural structure is resistant to enzymatic degradation.	Increases the in vivo half-life of the peptide compared to its natural counterparts.

| Fluorine Substitution | The electronegative fluorine atom can alter local pKa and form specific interactions. | Can enhance binding affinity through hydrogen bonding or other non-covalent interactions. |

Scaffold for the Development of Chemical Probes and Molecular Tools

Chemical probes are small molecules designed to interact with a specific biological target, such as a protein, to study its function in a cellular or in vivo context. The development of effective chemical probes requires a molecular scaffold that can be readily modified to optimize potency, selectivity, and other properties. The 2-Fluoro-2-(piperidin-4-yl)acetic acid structure serves as an attractive starting point for creating libraries of compounds for screening and probe development.

The bifunctional nature of the scaffold (amine and carboxylic acid) allows for the attachment of various chemical moieties through straightforward synthetic transformations. For example:

The carboxylic acid can be converted to an amide, ester, or ketone.

The piperidine nitrogen can be alkylated or acylated.

These modifications enable the exploration of the structure-activity relationship (SAR) to identify potent and selective ligands. Furthermore, the scaffold can be appended with reporter groups, such as fluorescent dyes, biotin (B1667282) tags, or azide (B81097) groups for click chemistry, to create molecular tools for various biological assays like fluorescence microscopy or proteomic analyses.

Table 2: List of Mentioned Chemical Compounds

Compound Name
2-Fluoro-2-(piperidin-4-yl)acetic acid
2-(1-Ethylpiperidin-4-yl)-2-fluoroacetic acid
2-methyl-2-[1-(3-benzoyl-4-phenyl-1,4-dihydropyridyl)]acetic acid
2-[2-(4-azidophenyl)-4-oxochromen-8-yl-]acetic acid
3-fluoro-5-methyl-4-nitropyridine N-oxide
4-Fluoro-2-(piperidine-4-carbonyl)phenol
5-methyl-3-fluoro-4-aminopyridine

Exploration of Bioisosteric and Stereochemical Modulations of the 2 Fluoro 2 Piperidin 4 Yl Acetic Acid Scaffold

Design and Synthesis of Bioisosteric Analogs

The design of bioisosteric analogs of 2-Fluoro-2-(piperidin-4-yl)acetic acid often involves the replacement of key functional groups to enhance potency, selectivity, or metabolic stability. A notable example is the development of difluoropiperidine acetic acids as modulators of γ-secretase, an enzyme implicated in Alzheimer's disease. researchgate.net In this context, the mono-fluoroacetic acid moiety can be considered a bioisostere of other acidic groups, while the piperidine (B6355638) ring can be subjected to various substitutions.

The synthesis of these analogs can be complex, often requiring specialized fluorination techniques. For instance, the creation of 2-aryl-3,3-difluoropiperidine analogs has been achieved through a selective β-difluorination reaction using Selectfluor. researchgate.net The synthesis of piperidine derivatives, in general, is a well-established area of organic chemistry, with numerous methods available for the construction and functionalization of the piperidine ring. researchgate.net The introduction of the acetic acid side chain can be accomplished through various synthetic routes, including the cyanohydrin synthesis to introduce a carboxyl group into the piperidine molecule. researchgate.net

Below is an illustrative table of potential bioisosteric modifications to the 2-Fluoro-2-(piperidin-4-yl)acetic acid scaffold and their intended effects.

Original Group	Bioisosteric Replacement	Rationale for Replacement
-COOH	Tetrazole, Acylsulfonamide	Improve metabolic stability, enhance binding affinity
-F	-H, -OH, -CH3	Modulate lipophilicity and electronic properties
Piperidine Ring	Pyrrolidine, Azetidine	Alter ring conformation and basicity
C-F	C-H	Baseline comparison for evaluating fluorine effects

Stereoisomer-Specific Research on Ligand-Receptor Interactions

The presence of a chiral center at the carbon bearing the fluorine atom in 2-Fluoro-2-(piperidin-4-yl)acetic acid means that this compound exists as a pair of enantiomers. It is a well-established principle in pharmacology that stereoisomers of a chiral drug can exhibit significantly different pharmacological activities, potencies, and toxicities. This is because biological targets, such as enzymes and receptors, are themselves chiral and can interact differently with each enantiomer.

While specific research on the stereoisomers of 2-Fluoro-2-(piperidin-4-yl)acetic acid is not extensively documented in publicly available literature, the importance of stereochemistry in drug action is widely recognized. For example, in the synthesis of 2'-deoxy-5-fluoro-3'-thiacytidine, a stereoselective synthesis was crucial to obtain the biologically active β-isomer. google.com This highlights the necessity of controlling stereochemistry during synthesis to ensure the desired therapeutic effect.

The differential binding of stereoisomers to a receptor can be attributed to the three-dimensional arrangement of atoms. One enantiomer may fit snugly into the binding site, forming multiple favorable interactions, while the other may be unable to achieve the same optimal fit, leading to weaker binding or even binding to a different receptor altogether.

The following table illustrates the potential for differential activity between the (R) and (S) enantiomers of 2-Fluoro-2-(piperidin-4-yl)acetic acid.

Stereoisomer	Hypothetical Receptor Affinity	Potential Biological Effect
(R)-2-Fluoro-2-(piperidin-4-yl)acetic acid	High	Agonist/Antagonist at primary target
(S)-2-Fluoro-2-(piperidin-4-yl)acetic acid	Low or negligible	Inactive or off-target effects

Conformational Restriction Strategies for Enhanced Selectivity in Molecular Recognition Studies

Conformational restriction is a powerful strategy in drug design to enhance selectivity and potency by "pre-organizing" a molecule into its bioactive conformation. For flexible molecules like 2-Fluoro-2-(piperidin-4-yl)acetic acid, which can adopt multiple conformations, locking the molecule into a specific shape can reduce the entropic penalty of binding to a receptor.

The piperidine ring in the scaffold can exist in a chair conformation, with substituents in either axial or equatorial positions. The introduction of fluorine can significantly influence this conformational preference. Further modifications, such as the introduction of additional substituents or the incorporation of the piperidine ring into a bicyclic system, can further restrict conformational freedom.

For example, the synthesis of chiral pyrrolidines and piperidines through intramolecular ring closure can lead to conformationally rigid structures. epo.org These rigid analogs can then be used to probe the conformational requirements of a receptor's binding site, providing valuable information for the design of more selective ligands.

Strategies for conformational restriction of the 2-Fluoro-2-(piperidin-4-yl)acetic acid scaffold could include:

Introduction of bulky substituents: Placing a large group on the piperidine ring can favor a specific chair conformation.

Formation of bicyclic systems: Bridging the piperidine ring can severely limit its conformational flexibility.

Introduction of unsaturation: Creating a double bond within the piperidine ring would alter its geometry.

Fluorine-Induced Stereoelectronic Effects on Molecular Recognition

The fluorine atom in 2-Fluoro-2-(piperidin-4-yl)acetic acid is not merely a passive substituent. Its high electronegativity and small size give rise to a range of stereoelectronic effects that can profoundly influence molecular conformation and interactions with biological targets. These effects include the gauche effect and hyperconjugation.

The gauche effect describes the tendency of certain substituents, particularly fluorine, to favor a gauche conformation (a 60° dihedral angle) over an anti conformation (a 180° dihedral angle) relative to another electronegative group or a group with lone pairs of electrons. This is often attributed to stabilizing hyperconjugative interactions, where there is a donation of electron density from a C-H or C-C σ-bonding orbital into the C-F σ*-antibonding orbital.

In the context of the 2-Fluoro-2-(piperidin-4-yl)acetic acid scaffold, the gauche effect can influence the orientation of the fluoroacetic acid side chain relative to the piperidine ring. This, in turn, can affect how the molecule presents its key binding groups to a receptor.

Furthermore, the strong electron-withdrawing nature of fluorine can influence the acidity of the carboxylic acid group and the basicity of the piperidine nitrogen. These modifications to the electronic properties of the molecule can have a significant impact on its binding affinity and pharmacokinetic profile. The introduction of fluorine can also create novel hydrogen bonding interactions with receptor residues, further enhancing binding. researchgate.net

The following table summarizes the key stereoelectronic effects of fluorine and their potential impact on the molecular properties of 2-Fluoro-2-(piperidin-4-yl)acetic acid.

Stereoelectronic Effect	Description	Potential Impact on Molecular Recognition
Inductive Effect	Withdrawal of electron density through sigma bonds.	Modulates pKa of the carboxylic acid and piperidine nitrogen, affecting ionization state and electrostatic interactions.
Gauche Effect	Preference for a gauche conformation.	Influences the preferred three-dimensional shape of the molecule, which is critical for receptor fit.
Hyperconjugation	Interaction of filled bonding orbitals with empty antibonding orbitals.	Stabilizes specific conformations and can influence bond lengths and angles.
Fluorine as a Hydrogen Bond Acceptor	The lone pairs on the fluorine atom can act as weak hydrogen bond acceptors.	Can lead to additional stabilizing interactions with the receptor binding site.

Mechanistic Investigations of Reactions Involving 2 Fluoro 2 Piperidin 4 Yl Acetic Acid

Kinetic and Thermodynamic Studies of Reaction Pathways

Table 1: Hypothetical Kinetic Data for a Reaction Involving 2-Fluoro-2-(piperidin-4-yl)acetic Acid

Reaction Parameter	Value	Units
Rate Constant (k)	Data not available	s⁻¹ or M⁻¹s⁻¹
Activation Energy (Ea)	Data not available	kJ/mol
Pre-exponential Factor (A)	Data not available	Varies
Enthalpy of Reaction (ΔH)	Data not available	kJ/mol
Entropy of Reaction (ΔS)	Data not available	J/(mol·K)
Gibbs Free Energy (ΔG)	Data not available	kJ/mol

This table is for illustrative purposes only, as no specific experimental data was found.

Elucidation of Catalytic Cycles Involving Derivatives of 2-Fluoro-2-(piperidin-4-yl)acetic Acid

Spectroscopic Probing of Reaction Intermediates

The identification and characterization of transient intermediates are fundamental to understanding reaction mechanisms. Spectroscopic techniques such as NMR, IR, and mass spectrometry are invaluable for this purpose. However, there is no specific literature detailing the use of these methods to probe reaction intermediates in reactions involving 2-Fluoro-2-(piperidin-4-yl)acetic acid. Such investigations would provide direct evidence for proposed mechanistic steps.

Emerging Research Directions and Future Perspectives on 2 Fluoro 2 Piperidin 4 Yl Acetic Acid

Integration with Artificial Intelligence and Machine Learning for Synthetic Route Prediction

The synthesis of complex molecules like 2-Fluoro-2-(piperidin-4-yl)acetic acid, which contains a stereocenter and a reactive fluorine atom, presents considerable challenges. Traditional synthetic planning often relies on established chemical principles and expert intuition, which can be time-consuming and may not always identify the most efficient or novel pathways. The integration of Artificial Intelligence (AI) and Machine Learning (ML) is set to revolutionize this landscape by offering powerful tools for synthetic route prediction. aiinmr.comrsc.org

A key challenge in developing accurate predictive models is the availability of high-quality, diverse, and well-structured reaction data for training. numberanalytics.com The synthesis and chemoinformatic analysis of libraries of fluorinated piperidines serve as a crucial source of such data. This information can be used to train machine learning models to better understand the reactivity and properties of this class of compounds, thereby improving the accuracy of synthetic route predictions for new derivatives.

The application of AI is not limited to retrosynthesis. Machine learning models can also predict reaction conditions, such as the optimal solvent, temperature, and catalyst, thereby increasing reaction yields and reducing experimental effort. rsc.org Furthermore, AI can assist in designing synthetic routes that are not only efficient but also cost-effective and environmentally sustainable. By integrating with automated synthesis platforms, AI could one day enable the autonomous design and execution of synthetic routes for novel derivatives of 2-Fluoro-2-(piperidin-4-yl)acetic acid, accelerating the discovery of new drug candidates and functional materials.

Table 1: Key AI and Machine Learning Approaches in Synthetic Chemistry

AI/ML Approach	Application in Synthesis	Relevance to 2-Fluoro-2-(piperidin-4-yl)acetic Acid
Deep Learning Neural Networks	Retrosynthesis prediction, identifying novel synthetic pathways. nih.govresearchgate.net	Proposing efficient and innovative routes for its synthesis.
Natural Language Processing (NLP)	Translating molecular structures into sequences for reaction prediction.	Facilitating the use of sequence-based models for retrosynthesis.
Reinforcement Learning	Optimizing multi-step synthetic routes for overall efficiency.	Designing the most optimal and resource-efficient synthesis plan.
Predictive Analytics	Forecasting reaction outcomes, yields, and optimal conditions. rsc.org	Minimizing experimental trial-and-error in the laboratory.

Novel Applications in Material Science or Supramolecular Chemistry

While the primary focus of research on 2-Fluoro-2-(piperidin-4-yl)acetic acid and its analogs has been in medicinal chemistry, the unique structural features of this compound suggest potential applications in material science and supramolecular chemistry. The combination of a rigid heterocyclic ring, a carboxylic acid group capable of forming strong hydrogen bonds, and a highly polar carbon-fluorine bond opens up avenues for the design of novel materials with tailored properties.

One promising area is the development of advanced ionic liquids (ILs). Piperidinium-based ionic liquids are known for their high thermal stability, wide electrochemical windows, and low volatility, making them suitable as electrolytes in high-temperature supercapacitors and lithium-ion batteries. biophysics.org The incorporation of a fluorinated acetic acid moiety could further enhance the properties of these ILs, potentially improving their ionic conductivity and electrochemical stability.

In the realm of supramolecular chemistry, the ability of the carboxylic acid group to participate in hydrogen bonding, coupled with the specific interactions that fluorine can engage in, makes 2-Fluoro-2-(piperidin-4-yl)acetic acid an interesting building block for the construction of self-assembling systems. Fluorination is a known strategy to control the formation and properties of supramolecular structures, such as cages and frameworks. The introduction of fluorine can influence intermolecular interactions, leading to the formation of well-defined and stable supramolecular architectures with potential applications in areas like gas storage, catalysis, and molecular recognition.

Furthermore, the conformational behavior of fluorinated piperidines is a subject of ongoing research. The presence and position of fluorine atoms can significantly influence the conformational preferences of the piperidine (B6355638) ring. A deeper understanding of these conformational effects could enable the design of conformationally rigid molecular scaffolds for use in creating new materials with specific three-dimensional structures and functionalities.

Development of Advanced Analytical Platforms for Structural Homologs

The growing interest in fluorinated compounds, including structural homologs of 2-Fluoro-2-(piperidin-4-yl)acetic acid, necessitates the development of advanced analytical platforms for their characterization and quantification. The unique properties of the fluorine atom, while beneficial for the molecule's function, can present challenges for traditional analytical techniques.

Mass Spectrometry (MS) has emerged as a powerful tool for the analysis of organofluorine compounds. High-resolution mass spectrometry (HRMS) provides precise mass measurements, enabling the determination of the elemental composition of these molecules. numberanalytics.com Tandem mass spectrometry (MS/MS) is particularly useful for structural elucidation by providing detailed fragmentation patterns. numberanalytics.com For complex mixtures containing various structural homologs, the coupling of liquid chromatography (LC) with mass spectrometry (LC-MS) is the most widely used method for separation and identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy , particularly ¹⁹F NMR, is an indispensable technique for the analysis of fluorinated molecules. The ¹⁹F nucleus has a high natural abundance and sensitivity, and its chemical shifts are highly sensitive to the local molecular environment. This makes ¹⁹F NMR an excellent tool for identifying and differentiating between structural isomers and for studying the electronic effects of fluorine within a molecule. Advanced multidimensional NMR techniques, such as ¹H-¹⁹F and ¹³C-¹⁹F correlation spectroscopy, provide detailed information about the connectivity and spatial relationships between atoms, which is crucial for the unambiguous structural assignment of complex fluorinated compounds.

High-Performance Liquid Chromatography (HPLC) is a cornerstone for the separation of fluorinated compounds and their homologs. The use of specialized stationary phases, such as fluorinated columns, can offer unique selectivity for the separation of fluorinated isomers that are difficult to resolve on traditional C18 columns. The choice of mobile phase is also critical, with fluorinated eluents sometimes providing enhanced separation of fluorinated analytes.

Capillary Electrophoresis (CE) offers a high-efficiency separation method for charged analytes. For acidic compounds like 2-Fluoro-2-(piperidin-4-yl)acetic acid and its homologs, CE can provide rapid and efficient separations with minimal sample consumption. Coupling CE with sensitive detection methods like mass spectrometry or laser-induced fluorescence can create powerful analytical platforms for the trace analysis of these compounds in complex matrices.

Table 2: Advanced Analytical Platforms for Fluorinated Compounds

Analytical Technique	Application for Structural Homologs of 2-Fluoro-2-(piperidin-4-yl)acetic Acid
LC-MS/MS	Separation and identification of isomers and metabolites in complex mixtures.
¹⁹F NMR Spectroscopy	Unambiguous structural elucidation and differentiation of positional isomers.
Fluorinated Phase HPLC	High-resolution separation of closely related fluorinated compounds.
Capillary Electrophoresis (CE)	High-efficiency separation of charged homologs.

Future Theoretical and Computational Challenges in Predicting Fluorine Effects

While the introduction of fluorine into organic molecules is a well-established strategy for modulating their properties, accurately predicting the multifaceted effects of fluorination remains a significant theoretical and computational challenge. The small size and high electronegativity of the fluorine atom lead to a complex interplay of electronic, steric, and conformational effects that are often difficult to model with high precision.

One of the primary challenges lies in accurately predicting the impact of fluorine on the pKa of nearby functional groups. The strong electron-withdrawing nature of fluorine can significantly alter the acidity or basicity of a molecule, which in turn affects its solubility, membrane permeability, and binding affinity to biological targets. While computational methods can provide estimates of pKa, achieving high accuracy, especially in complex biological environments, requires sophisticated models that can account for subtle solvent effects and conformational changes.

Another challenge is the prediction of conformational preferences in fluorinated heterocyclic systems like piperidine. The gauche effect and other stereoelectronic interactions involving the C-F bond can lead to conformational preferences that are not intuitively obvious. While quantum mechanical calculations can be used to study these effects, they are computationally expensive, especially for larger molecules or for dynamic simulations. Developing more efficient and accurate computational models to predict the conformational behavior of fluorinated molecules is an active area of research.

Furthermore, accurately modeling the non-covalent interactions involving fluorine is crucial for predicting binding affinities in drug-receptor interactions and for designing self-assembling supramolecular systems. The nature of the "fluorine bond" and other halogen bonds is still a subject of debate, and developing force fields for molecular dynamics simulations that can accurately capture these interactions is an ongoing challenge.

Overcoming these computational challenges will require the development of more sophisticated theoretical models, improved force fields, and the application of machine learning techniques trained on large datasets of experimental data. Success in this area will greatly enhance the rational design of new fluorinated molecules, including derivatives of 2-Fluoro-2-(piperidin-4-yl)acetic acid, with optimized properties for a wide range of applications.